Cas no 1345544-70-8 (FMoc-Orn-AMC.HCl)

FMoc-Orn-AMC.HCl is a protected amino acid derivative widely used in peptide synthesis and biochemical research. The compound features an FMoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection during solid-phase peptide synthesis. The AMC (7-amino-4-methylcoumarin) moiety serves as a fluorescent label, enabling applications in enzyme assays and fluorescence-based studies. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This reagent is particularly valuable for studying proteolytic enzymes, such as trypsin-like proteases, due to its cleavable AMC group. Its high purity and consistent performance make it a reliable choice for researchers in peptide chemistry and enzymology.

FMoc-Orn-AMC.HCl structure

Product Name:FMoc-Orn-AMC.HCl

CAS No:1345544-70-8

MF:C₃₀H₃₀ClN₃O₅

MW:548.02930688858

CID:5169008

Update Time:2025-05-20

FMoc-Orn-AMC.HCl Chemical and Physical Properties

Names and Identifiers

- FMoc-Orn-AMC.HCl
- Inchi： 1S/C30H29N3O5.ClH/c1-18-15-28(34)38-27-16-19(12-13-20(18)27)32-29(35)26(11-6-14-31)33-30(36)37-17-25-23-9-4-2-7-21(23)22-8-3-5-10-24(22)25;/h2-5,7-10,12-13,15-16,25-26H,6,11,14,17,31H2,1H3,(H,32,35)(H,33,36);1H/t26-;/m0./s1
- InChI Key： NMUCXBUMUFTORA-SNYZSRNZSA-N
- SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](CCCN)C(=O)NC1=CC=C2C(=CC(=O)OC2=C1)C.Cl

FMoc-Orn-AMC.HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	BICR172-1g	Fmoc-Orn-AMC · HCl	1345544-70-8		1g	£568.00	2025-02-21
Apollo Scientific	BICR172-2g	Fmoc-Orn-AMC · HCl	1345544-70-8		2g	£1022.00	2025-02-21

FMoc-Orn-AMC.HCl Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on FMoc-Orn-AMC.HCl

Comprehensive Overview of FMoc-Orn-AMC.HCl (CAS No. 1345544-70-8): Applications and Insights

FMoc-Orn-AMC.HCl (CAS No. 1345544-70-8) is a specialized fluorogenic peptide substrate widely utilized in biochemical and pharmaceutical research. This compound features an FMoc (9-fluorenylmethoxycarbonyl) protecting group, an ornithine (Orn) amino acid residue, and an AMC (7-amino-4-methylcoumarin) fluorophore, making it a critical tool for protease activity studies. Its unique structure enables high-sensitivity detection of enzymatic reactions, particularly in the field of drug discovery and proteomics.

In recent years, the demand for FMoc-Orn-AMC.HCl has surged due to its role in high-throughput screening (HTS) and cancer research. Researchers frequently search for "best fluorogenic substrates for protease assays" or "how to optimize AMC-based detection," highlighting its relevance in modern laboratories. The compound’s stability under physiological conditions and its compatibility with HPLC and mass spectrometry further enhance its appeal.

One of the trending topics in scientific communities is the application of FMoc-Orn-AMC.HCl in COVID-19-related protease studies. As viral proteases remain a key target for antiviral drug development, this substrate has gained attention for its ability to mimic natural cleavage sites. Questions like "can FMoc-Orn-AMC.HCl be used for SARS-CoV-2 research?" are increasingly common, reflecting its versatility.

From a technical perspective, the synthesis of FMoc-Orn-AMC.HCl involves solid-phase peptide synthesis (SPPS), ensuring high purity and reproducibility. Its HCl salt form improves solubility in aqueous buffers, a feature highly valued in enzyme kinetics experiments. The compound’s excitation/emission wavelengths (∼380/460 nm) align with standard fluorescence detectors, simplifying data acquisition.

Beyond academia, FMoc-Orn-AMC.HCl is pivotal in biotech and pharmaceutical quality control. Companies optimizing therapeutic monoclonal antibodies often employ this substrate to assess protease contamination during production. Searches for "sensitive substrates for host cell protease detection" frequently lead to this compound, underscoring its industrial significance.

Environmental and storage considerations are also frequently discussed. FMoc-Orn-AMC.HCl requires storage at -20°C in dark conditions to prevent photodegradation of the AMC moiety. Researchers often inquire about "long-term stability of fluorogenic peptides," emphasizing the need for proper handling protocols.

In summary, FMoc-Orn-AMC.HCl (CAS No. 1345544-70-8) bridges fundamental research and applied science, addressing contemporary challenges in biomedicine and drug development. Its adaptability to emerging research trends, such as AI-driven drug design and personalized medicine, ensures its continued prominence in scientific literature and laboratory workflows.